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Compound of Interest

Compound Name: Phtpp

Cat. No.: B1677759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of PHTPP, a

selective estrogen receptor β (ERβ) antagonist, with a focus on its solubility in dimethyl

sulfoxide (DMSO) and ethanol for experimental applications.

PHTPP Solubility Data
PHTPP exhibits differential solubility in DMSO and ethanol. The following table summarizes the

quantitative solubility data for PHTPP in these solvents. It is recommended to use fresh,

anhydrous DMSO for optimal solubility, as hygroscopic DMSO can negatively impact solubility.

[1] For ethanolic solutions, sonication may be required to achieve complete dissolution.[2]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 15.38 - 50 36.33 - 118.11

Sonication may be

required.[2] Use of

fresh, anhydrous

DMSO is

recommended as it is

hygroscopic.[1]

Ethanol 84 ~198.4
Sonication is

recommended.[1]

Molecular Weight of PHTPP: 423.31 g/mol

Signaling Pathway of PHTPP
PHTPP is a selective antagonist of the Estrogen Receptor β (ERβ), with a 36-fold selectivity

over Estrogen Receptor α (ERα). Upon binding to ERβ, PHTPP inhibits the downstream

signaling cascade typically initiated by the natural ligand, 17β-estradiol (E2). This antagonism

can lead to the modulation of gene expression and cellular processes regulated by ERβ. For

instance, PHTPP has been shown to reduce the growth and invasion of bladder cancer cells,

an effect associated with the downregulation of minichromosome maintenance complex

component 5 (MCM5) expression.[1]
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Extracellular
Cell

Cytoplasm Nucleus
17β-estradiol (E2)

ERβ (inactive)

 Binds

PHTPP
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 Inhibits

ERβ (active)
+ ERE

 Translocates &
 Binds ERE Target Genes

(e.g., MCM5)

 Regulates
 Transcription Cellular Response

(e.g., ↓ Proliferation, ↓ Invasion)

1. Seed HEK 293 cells in
charcoal-stripped medium

2. Transfect with ERβ,
ERE-Luciferase, & Renilla vectors

3. Treat with PHTPP ± ERβ agonist
(e.g., E2 or DPN)

4. Incubate for 24 hours

5. Lyse cells

6. Measure Firefly & Renilla
luciferase activity

7. Analyze data:
Normalize Firefly to Renilla
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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